Cas no 2227865-25-8 ((1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol
• CAS No: 2227865-25-8
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6313792
• PubChem ID: 93182257
• Update Time: 2025-07-23

(1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol
• 2227865-25-8
• EN300-1754018

• Inchi： 1S/C9H11F2NO/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChI Key： MPHCJNFTNYWDDT-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1[C@H](CCN)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol

Chemical Profile of (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol (CAS No. 2227865-25-8)

(1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol, identified by its CAS number 2227865-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol consists of a propanol backbone substituted with an amino group at the third carbon and a 2,5-difluorophenyl group at the first carbon. The presence of fluorine atoms in the phenyl ring introduces unique electronic and steric effects, which can significantly influence the compound's biological activity and interaction with biological targets. This structural feature has made it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atoms in (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol contribute to its stability and reactivity, making it a promising candidate for further derivatization and optimization. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The combination of an amino group and a fluorinated phenyl ring provides multiple sites for chemical modification, allowing chemists to tailor its properties for specific biological targets. For instance, the amino group can be used to form amide or urea linkages, while the fluorinated phenyl ring can serve as an anchor for further functionalization.

Recent studies have highlighted the role of fluorinated compounds in modulating enzyme activity and receptor binding. The electron-withdrawing nature of fluorine atoms can enhance the potency of drug candidates by improving their interactions with enzymes or receptors. In particular, (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol has been investigated for its potential to inhibit certain enzymes implicated in cancer progression. Preliminary findings suggest that it may disrupt key signaling pathways involved in tumor growth and metastasis.

The stereochemistry of this compound is also of great interest. The (1S) configuration at the propanol chiral center can significantly influence its pharmacological profile. Chiral drugs often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry crucial for drug development. The synthesis of enantiomerically pure forms of (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol is an active area of research aimed at optimizing its therapeutic potential.

In addition to its pharmacological applications, this compound has shown promise in material science and chemical biology. Its unique structure makes it a suitable candidate for studying molecular recognition processes and designing novel materials with specific functionalities. For example, researchers have explored its use in creating ligands for metal ions or as a building block for more complex organic frameworks.

The synthesis of (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol presents several challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and fluorochemical reactions have been particularly useful in constructing the desired molecular framework.

The future direction of research on this compound is likely to focus on expanding its therapeutic applications and understanding its mechanism of action at a deeper level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. As our understanding of fluorinated compounds grows, so too will the potential uses of (1S)-3-amino-1-(2,5-difluorophenyl)propan-1-ol in medicine and beyond.